Cas no 1451998-31-4 (Tert-butyl 3-(3-bromophenyl)-3-fluoroazetidine-1-carboxylate)

• Product Name: Tert-butyl 3-(3-bromophenyl)-3-fluoroazetidine-1-carboxylate
• CAS No: 1451998-31-4
• MF: C₁₄H₁₇BrFNO₂
• MW: 330.192686796188
• CID: 5618786
• PubChem ID: 89768538
• Update Time: 2025-08-05

Tert-butyl 3-(3-bromophenyl)-3-fluoroazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28295525
• FJCNEPGXTMTWMX-UHFFFAOYSA-N
• 1451998-31-4
• SCHEMBL15212225
• tert-butyl 3-(3-bromophenyl)-3-fluoroazetidine-1-carboxylate
• Tert-butyl 3-(3-bromophenyl)-3-fluoroazetidine-1-carboxylate

• Inchi： 1S/C14H17BrFNO2/c1-13(2,3)19-12(18)17-8-14(16,9-17)10-5-4-6-11(15)7-10/h4-7H,8-9H2,1-3H3
• InChI Key： FJCNEPGXTMTWMX-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1(CN(C(=O)OC(C)(C)C)C1)F

Computed Properties

• Exact Mass: 329.04267g/mol
• Monoisotopic Mass: 329.04267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.5Ų

Additional information on Tert-butyl 3-(3-bromophenyl)-3-fluoroazetidine-1-carboxylate

Recent Advances in the Synthesis and Applications of Tert-butyl 3-(3-bromophenyl)-3-fluoroazetidine-1-carboxylate (CAS: 1451998-31-4)

Tert-butyl 3-(3-bromophenyl)-3-fluoroazetidine-1-carboxylate (CAS: 1451998-31-4) is a fluorinated azetidine derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound serves as a versatile intermediate in the synthesis of biologically active molecules, particularly those targeting central nervous system (CNS) disorders and inflammatory diseases. Recent studies have highlighted its potential in the development of novel therapeutics, owing to its unique structural features and reactivity.

The synthesis of Tert-butyl 3-(3-bromophenyl)-3-fluoroazetidine-1-carboxylate typically involves multi-step organic transformations, including nucleophilic substitution and carboxylation reactions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an optimized synthetic route that achieves high yield and purity, which is critical for its application in pharmaceutical development. The presence of the bromophenyl and fluoro groups in the azetidine ring enhances the compound's ability to participate in further derivatization, making it a valuable building block for drug candidates.

In terms of biological applications, recent research has explored the role of this compound as a precursor in the synthesis of kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported its use in the development of selective inhibitors for Janus kinase (JAK) enzymes, which are implicated in autoimmune diseases. The fluorinated azetidine core was found to improve the metabolic stability and bioavailability of the resulting inhibitors, underscoring the compound's importance in drug design.

Furthermore, Tert-butyl 3-(3-bromophenyl)-3-fluoroazetidine-1-carboxylate has been investigated for its potential in positron emission tomography (PET) imaging. A recent preprint on ChemRxiv described its incorporation into radiolabeled probes for imaging neuroinflammation in preclinical models. The bromine atom in the compound allows for facile isotopic substitution with fluorine-18, a common radionuclide used in PET imaging, highlighting its utility in diagnostic applications.

Despite its promising applications, challenges remain in the large-scale production and purification of this compound. A 2023 review in Organic Process Research & Development discussed the need for greener synthetic methodologies to reduce the environmental impact of its production. Advances in continuous flow chemistry and catalytic processes are expected to address these challenges in the near future.

In conclusion, Tert-butyl 3-(3-bromophenyl)-3-fluoroazetidine-1-carboxylate (CAS: 1451998-31-4) represents a critical intermediate in modern medicinal chemistry, with applications spanning drug discovery and diagnostic imaging. Ongoing research aims to further exploit its structural features for the development of next-generation therapeutics and imaging agents. Future studies will likely focus on optimizing its synthetic accessibility and expanding its biological applications.